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CAS No.: 51833-78-4

Cat. No.: B1684583

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the binding specificity of Angiotensin (1-
7), a key peptide in the renin-angiotensin system (RAS). Understanding its binding profile is

crucial for research and the development of targeted therapeutics. While primarily recognized

as the endogenous ligand for the Mas receptor, evidence suggests potential interactions with

other angiotensin receptors. This document objectively presents experimental data to clarify

these binding characteristics.

Comparison of Angiotensin (1-7) Binding to
Angiotensin Receptors
Angiotensin (1-7) (Ang-(1-7)) is a heptapeptide hormone that plays a crucial role in the

cardiovascular system, often counteracting the effects of Angiotensin II (Ang II).[1][2] Its

primary receptor is the G protein-coupled receptor Mas, forming the protective axis of the RAS,

which also includes Angiotensin-Converting Enzyme 2 (ACE2).[3][4][5] However, its interaction

with other angiotensin receptors, particularly the AT1 and AT2 receptors, has been a subject of

investigation.
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Primary Binding Target: The Mas Receptor
A substantial body of evidence confirms the Mas receptor as the specific, high-affinity binding

site for Ang-(1-7).[1][3] Studies using Mas-deficient mice have been pivotal in demonstrating

this specificity. In these mice, the binding of radiolabeled Ang-(1-7) to tissues like the kidney is

abolished.[1][3] Furthermore, the physiological effects of Ang-(1-7), such as its antidiuretic and

vasodilatory actions, are absent in these knockout models.[1][3] In vitro studies using cells

transfected with the Mas receptor have shown high-affinity and specific binding of Ang-(1-7).[1]

[6] This binding is displaceable by unlabeled Ang-(1-7) and the selective Mas receptor

antagonist A-779, but not significantly by AT1 or AT2 receptor antagonists.[1]

Alternative Binding Sites: AT1 and AT2 Receptors
While the Mas receptor is the primary target, some studies have reported that Ang-(1-7) can

also bind to the AT1 and AT2 receptors, albeit with lower affinity compared to Ang II.[7][8][9]

This interaction appears to be dependent on the concentration of Ang-(1-7) and the specific

tissue or cell type.[10] For instance, at higher, often pharmacological concentrations, Ang-(1-7)

has been shown to compete with Ang II for binding to the AT1 receptor and can act as a natural

antagonist.[10][11] Some of the effects of Ang-(1-7) have also been reportedly blocked by AT2

receptor antagonists, suggesting a potential role for this receptor in mediating some of its

actions.[8][9] It is important to note that the affinity of Ang-(1-7) for AT1 and AT2 receptors is

considerably lower than that of Ang II.[12]

Quantitative Binding Data
The following table summarizes the binding affinities of Angiotensin (1-7) and other key

angiotensin peptides to the Mas, AT1, and AT2 receptors. This data is compiled from various

radioligand binding studies.
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Ligand Receptor
Binding Affinity
(Ki/Kd/IC50)

Notes

Angiotensin (1-7) Mas ~0.83 nM (Kd)[1]

High-affinity binding

demonstrated in Mas-

transfected CHO cells.

Angiotensin (1-7) AT1
~8.0 nM (Ki)[13] - 360

nM (Ki)[7]

Affinity varies across

studies and

experimental

conditions. Some

studies report it acting

as a biased agonist or

antagonist at this

receptor.[7][8]

Angiotensin (1-7) AT2 ~246 nM (IC50)[8]

Moderate affinity,

suggesting potential

for interaction at

higher concentrations.

[8][12]

Angiotensin II AT1 Nanomolar range

The primary, high-

affinity endogenous

ligand for the AT1

receptor.

Angiotensin II AT2 Nanomolar range

Also binds with high

affinity to the AT2

receptor.

A-779 Mas High affinity

A selective antagonist

for the Mas receptor,

often used to confirm

Ang-(1-7) specificity.

[1]

Candesartan AT1 High affinity

A selective antagonist

for the AT1 receptor.

[1]
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PD 123319 AT2 High affinity

A selective antagonist

for the AT2 receptor.

[1]

Experimental Protocols
Radioligand Binding Assay for Angiotensin (1-7)
This protocol provides a general framework for a competitive radioligand binding assay to

determine the affinity of Angiotensin (1-7) for its receptors.

1. Materials:

Cell membranes prepared from tissues or cells expressing the receptor of interest (e.g., Mas,
AT1, AT2).
Radiolabeled Angiotensin (1-7) (e.g., 125I-Ang-(1-7)). Note: The iodination of Ang-(1-7) can
affect its binding characteristics.[14]
Unlabeled Angiotensin (1-7) and other competing ligands (e.g., Ang II, A-779, Candesartan,
PD 123319).
Binding buffer (e.g., Tris-HCl with appropriate salts and protease inhibitors).
Glass fiber filters.
Scintillation counter.

2. Procedure:

Incubate a fixed amount of cell membranes with a constant concentration of 125I-Ang-(1-7)
in the binding buffer.
Add increasing concentrations of the unlabeled competing ligand (e.g., Ang-(1-7), Ang II) to
different tubes.
Incubate the mixture at a specific temperature (e.g., room temperature or 4°C) for a defined
period to reach equilibrium.
Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound
from free radioligand.
Wash the filters quickly with ice-cold binding buffer to remove non-specifically bound
radioligand.
Measure the radioactivity retained on the filters using a gamma or scintillation counter.

3. Data Analysis:
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Plot the percentage of specific binding of 125I-Ang-(1-7) as a function of the log
concentration of the competing ligand.
Determine the IC50 value (the concentration of the competing ligand that inhibits 50% of the
specific binding of the radioligand).
Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation, which takes into
account the concentration and affinity of the radioligand.
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Caption: Angiotensin (1-7) signaling via the Mas receptor.
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Experimental Workflow for Competitive Binding Assay
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Caption: Workflow of a competitive radioligand binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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